1-Bromo-3-(methoxymethoxy)-2-methylbenzene

• Molecular Formula: C9H11BrO2
• Molecular Weight: 231.09 g/mol
• IUPAC Name: 1-bromo-3-(methoxymethoxy)-2-methylbenzene
• InChI: InChI=1S/C9H11BrO2/c1-7-8(10)4-3-5-9(7)12-6-11-2/h3-5H,6H2,1-2H3
• InChI Key: RIBGTHMUZIOFCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Br)OCOC

Description

1-Bromo-3-(methoxymethoxy)-2-methylbenzene is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.9 g (74 mmol) of 3-bromo-2-methylphenol are dissolved in 120 mL of dimethylformamide and the mixture is cooled to 0° C. 3.6 g (90 mmol) of 60% sodium hydride are then added portionwise and the medium is stirred for 1 hour. 6.8 mL (90 mmol) of methoxymethyl chloride are then added slowly and the medium is warmed to room temperature and then stirred for 1 hour. After the usual treatment, the residue is purified by chromatography on silica gel (eluent: 80 heptane/20 ethyl acetate). The desired product is obtained in the form of a colourless oil (m=16.2 g; Y=95%).